Cas no 585544-24-7 (6-chloro-N-cyclobutylnicotinamide)

• Product Name: 6-chloro-N-cyclobutylnicotinamide
• CAS No: 585544-24-7
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 2115384
• PubChem ID: 62415358
• Update Time: 2025-10-31

6-chloro-N-cyclobutylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-cyclobutylnicotinamide
• SCHEMBL3411736
• 585544-24-7
• AKOS011703253
• 6-chloro-N-cyclobutylpyridine-3-carboxamide
• DA-36220
• EN300-5029761

• Inchi： 1S/C10H11ClN2O/c11-9-5-4-7(6-12-9)10(14)13-8-2-1-3-8/h4-6,8H,1-3H2,(H,13,14)
• InChI Key： LGBKJGMARALCST-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1CCC1)=O

Computed Properties

• Exact Mass: 210.0559907Da
• Monoisotopic Mass: 210.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-cyclobutylnicotinamide

Introduction to 6-chloro-N-cyclobutylnicotinamide (CAS No: 585544-24-7)

6-chloro-N-cyclobutylnicotinamide, identified by its CAS number 585544-24-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of 6-chloro-N-cyclobutylnicotinamide lies in the incorporation of a cyclobutyl ring at the nitrogen position of nicotinamide, which imparts distinct chemical and pharmacological properties.

The synthesis and characterization of 6-chloro-N-cyclobutylnicotinamide have been extensively studied in recent years, with a particular focus on its role as a key intermediate in the development of novel agrochemicals and pharmaceuticals. The presence of a chlorine substituent at the sixth position of the pyridine ring enhances the electrophilicity of the molecule, making it a versatile precursor for further functionalization. This feature has been exploited in various synthetic strategies to derive more complex derivatives with tailored biological activities.

In recent academic research, 6-chloro-N-cyclobutylnicotinamide has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing heterocyclic frameworks that are prevalent in many pharmacologically active compounds. The cyclobutyl moiety, in particular, has been shown to influence the metabolic stability and binding affinity of the resulting derivatives, making it a valuable structural element in drug design.

The pharmacological profile of 6-chloro-N-cyclobutylnicotinamide has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various pathological conditions. Notably, its interaction with nicotinic acetylcholine receptors (nAChRs) has been a subject of interest, as modulators of these receptors have potential applications in treating neurological disorders such as Alzheimer's disease and nicotine addiction. The unique structural features of 6-chloro-N-cyclobutylnicotinamide contribute to its selectivity and efficacy in these interactions.

The agrochemical applications of 6-chloro-N-cyclobutylnicotinamide are also noteworthy. Derivatives of this compound have shown promising results as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The chlorine substituent enhances the bioavailability and persistence of these derivatives, making them effective at lower concentrations compared to traditional agrochemicals. This aligns with the growing demand for environmentally sustainable agricultural practices.

The synthetic methodologies employed in the preparation of 6-chloro-N-cyclobutylnicotinamide have evolved significantly over the past decade. Modern techniques such as transition metal catalysis and asymmetric synthesis have enabled more efficient and scalable production processes. These advancements have not only improved the yield but also minimized waste generation, adhering to green chemistry principles. The optimization of synthetic routes has been crucial for industrial-scale production and cost-effective manufacturing.

The analytical characterization of 6-chloro-N-cyclobutylnicotinamide relies on sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure, purity, and thermal properties of the compound. High-resolution NMR spectroscopy has been particularly instrumental in confirming the stereochemistry of the cyclobutyl ring, ensuring that the synthesized material meets stringent quality standards.

The future prospects for 6-chloro-N-cyclobutylnicotinamide are vast, with ongoing research focusing on expanding its applications in drug discovery and agricultural science. Innovations in computational chemistry are being leveraged to predict new derivatives with enhanced biological activity using virtual screening techniques. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists are expected to yield novel therapeutic agents based on this versatile scaffold.

In conclusion, 6-chloro-N-cyclobutylnicotinamide (CAS No: 585544-24-7) represents a compound of considerable interest due to its unique structure and multifaceted applications. Its role as an intermediate in pharmaceutical synthesis, potential use as an agrochemical agent, and ongoing research efforts underscore its significance in modern chemical biology. As scientific understanding progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in both academic research and industrial applications.